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Compound of Interest

Compound Name: Furo[3,2-c]pyridine-4-carbonitrile

Cat. No.: B064743 Get Quote

An In-depth Technical Guide to Furo[3,2-
c]pyridine-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
Furo[3,2-c]pyridine-4-carbonitrile, a heterocyclic organic compound, is a member of the

furopyridine class of molecules that has garnered interest in medicinal chemistry due to the

diverse biological activities exhibited by its structural analogs. This document provides a

comprehensive overview of the available technical information regarding its chemical structure,

properties, synthesis, and potential biological significance. Due to the limited availability of

experimental data for this specific derivative, this guide incorporates predicted properties and

general methodologies applicable to the furo[3,2-c]pyridine scaffold.

Chemical Structure and Identification
The core of Furo[3,2-c]pyridine-4-carbonitrile consists of a furan ring fused to a pyridine ring.

The "-4-carbonitrile" designation indicates the attachment of a nitrile (-C≡N) group at the 4th

position of the pyridine ring.

DOT Diagram of Furo[3,2-c]pyridine-4-carbonitrile Structure:
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Cyanation Reaction

4-Chloro-furo[3,2-c]pyridine

Furo[3,2-c]pyridine-4-carbonitrile

Reaction

Cyanating Agent (e.g., Zn(CN)2, KCN)

Palladium Catalyst (e.g., Pd(PPh3)4)

Solvent (e.g., DMF)
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Drug Discovery Process

Furo[3,2-c]pyridine-4-carbonitrile
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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